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Compound of Interest

Compound Name: Goralatide (acetate)

Cat. No.: B10829394

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Goralatide (Acetyl-N-Ser-Asp-

Lys-Pro or AcSDKP), a synthetic tetrapeptide, and its application in preclinical models of

chemotherapy-induced myelosuppression. This document details the mechanism of action,

experimental protocols, and key findings from in vivo and in vitro studies, offering a valuable

resource for researchers investigating novel cytoprotective strategies in oncology.

Introduction
Chemotherapy is a cornerstone of cancer treatment, but its efficacy is often limited by severe

side effects, most notably myelosuppression. This condition, characterized by a decrease in the

production of blood cells in the bone marrow, can lead to life-threatening complications such as

anemia, neutropenia, and thrombocytopenia. Goralatide has emerged as a promising agent for

protecting hematopoietic stem and progenitor cells (HSPCs) from the cytotoxic effects of

chemotherapy.[1] As a physiological regulator of hematopoiesis, Goralatide reversibly inhibits

the entry of HSPCs into the S-phase of the cell cycle, thereby shielding these quiescent cells

from the damaging effects of cell-cycle-specific chemotherapeutic agents.[1][2]
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Mechanism of Action
Goralatide's protective effect stems from its ability to maintain hematopoietic stem cells in a

state of quiescence (G0/G1 phase). Many chemotherapeutic drugs, such as doxorubicin and

cytarabine, primarily target rapidly dividing cells by interfering with DNA replication in the S-

phase. By preventing HSPCs from entering this vulnerable phase, Goralatide selectively

protects the hematopoietic compartment without compromising the anti-tumor efficacy of the

chemotherapy on rapidly proliferating cancer cells.[1][2]
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Analysis

Isolate Bone Marrow
Mononuclear Cells (BMMCs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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